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Compound of Interest

Compound Name:
Ethyl 4-acetamido-3-

hydroxybenzoate

Cat. No.: B585362 Get Quote

This guide provides a detailed analysis of the molecular weight of Ethyl 4-acetamido-3-
hydroxybenzoate, a compound relevant to researchers, scientists, and drug development

professionals.

Molecular Identity and Formula
Ethyl 4-acetamido-3-hydroxybenzoate is chemically identified by the molecular formula

C₁₁H₁₃NO₄.[1][2][3] This formula dictates the precise number of atoms of each element present

in a single molecule of the compound.

Calculation of Molecular Weight
The molecular weight is a fundamental chemical property calculated by summing the atomic

weights of all constituent atoms in the molecular formula. The atomic weights are based on the

relative abundance of the isotopes of each element.

The calculation for Ethyl 4-acetamido-3-hydroxybenzoate is as follows:

Carbon (C): 11 atoms × 12.011 amu/atom = 132.121 amu

Hydrogen (H): 13 atoms × 1.008 amu/atom = 13.104 amu

Nitrogen (N): 1 atom × 14.007 amu/atom = 14.007 amu
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Oxygen (O): 4 atoms × 15.999 amu/atom = 63.996 amu

Total Molecular Weight = 132.121 + 13.104 + 14.007 + 63.996 = 223.228 amu

For practical laboratory purposes, this value is typically rounded to two decimal places.

Data Presentation
The molecular properties of Ethyl 4-acetamido-3-hydroxybenzoate are summarized in the

table below for easy reference and comparison.

Property Value

Molecular Formula C₁₁H₁₃NO₄

Molecular Weight 223.23 g/mol

CAS Number 1346604-18-9

Elemental Composition and Contribution to Molecular Weight:

Element Number of Atoms
Atomic Weight
(amu)

Total Contribution
(amu)

Carbon 11 12.011 132.121

Hydrogen 13 1.008 13.104

Nitrogen 1 14.007 14.007

Oxygen 4 15.999 63.996

Total 29 223.228

Experimental Protocols
The determination of the molecular weight of a compound like Ethyl 4-acetamido-3-
hydroxybenzoate is typically achieved through mass spectrometry.

Detailed Methodology for Mass Spectrometry:
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Sample Preparation: A dilute solution of Ethyl 4-acetamido-3-hydroxybenzoate is prepared

in a suitable volatile solvent, such as methanol or acetonitrile.

Ionization: The sample is introduced into the mass spectrometer, where it is ionized.

Common ionization techniques for a molecule of this nature include Electrospray Ionization

(ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI).

Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole,

time-of-flight, or Orbitrap analyzer). The analyzer separates the ions based on their mass-to-

charge ratio (m/z).

Detection: A detector records the abundance of ions at each m/z value.

Data Interpretation: The resulting mass spectrum will show a peak corresponding to the

molecular ion [M+H]⁺ or other adducts, from which the molecular weight of the neutral

molecule can be accurately determined.

Logical Workflow for Molecular Weight
Determination
The process of identifying and confirming the molecular weight of a chemical compound follows

a logical progression from its chemical formula to experimental verification.

Identify Molecular Formula
(C₁₁H₁₃NO₄)

Determine Atomic Weights
(C, H, N, O)

  Based on Calculate Theoretical
Molecular Weight

  Input for Experimental Verification
(Mass Spectrometry)

  Compare with Confirm Molecular Weight
(223.23 g/mol)

  Validates

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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